Cas no 2437-97-0 (6-Oxabicyclo[3.2.1]oct-3-ene,4,7,7-trimethyl-)

• Product Name: 6-Oxabicyclo[3.2.1]oct-3-ene,4,7,7-trimethyl-
• CAS No: 2437-97-0
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 266590
• PubChem ID: 101153
• Update Time: 2025-04-19

6-Oxabicyclo[3.2.1]oct-3-ene,4,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.2.1]oct-3-ene,4,7,7-trimethyl-
• 4,7,7-trimethyl-6-oxabicyclo[3.2.1]oct-3-ene
• 6,8-Epoxymenth-1-ene (Pinol)
• p-Menth-1-ene, 6,8-epoxy-
• AI3-22990
• xi-Pinol
• NSC 407159
• NSC-407159
• DTXSID90871443
• Pinol
• SKBXVAOMEVOTGJ-UHFFFAOYSA-N
• 6-Oxabicyclo[3.2.1]oct-3-ene,7,7-trimethyl-
• NSC407159
• NS00047646
• CHEBI:171932
• 4,7,7-trimethyl-6-oxabicyclo[3,2,1)oct-3-ene
• dl-4,7,7-Trimethyl-6-oxabicyclo(3.2.1)oct-3-ene
• 6-Oxabicyclo[3.2.1]oct-3-ene, 4,7,7-trimethyl-
• 6-Oxabicyclo(3.2.1)oct-3-ene, 4,7,7-trimethyl-
• 4,7,7-Trimethyl-6-oxabicyclo(3.2.1)oct-3-ene
• p-Menth-1-ene,8-epoxy-
• EINECS 219-446-4
• 2437-97-0
• SCHEMBL221186

• Inchi： 1S/C10H16O/c1-7-4-5-8-6-9(7)11-10(8,2)3/h4,8-9H,5-6H2,1-3H3
• InChI Key： SKBXVAOMEVOTGJ-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CCC(C2)C1(C)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 1.7

Experimental Properties

• Density: 0.93
• Boiling Point: 191.4°Cat760mmHg
• Flash Point: 63.2°C
• Refractive Index: 1.473
• PSA: 9.23
• LogP: 2.52010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans